Cas no 2224443-66-5 (4-(2-{4-[(Morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde)

• Product Name: 4-(2-{4-[(Morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde
• CAS No: 2224443-66-5
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 5453730
• PubChem ID: 136522865
• Update Time: 2025-05-25

4-(2-{4-[(Morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-26580383
• Z1068364306
• 2224443-66-5
• 4-[2-[4-(Morpholin-4-ylmethyl)piperidin-1-yl]-2-oxoethoxy]benzaldehyde
• AKOS033018570
• 4-(2-{4-[(morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde
• 4-(2-{4-[(Morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde

• Inchi： 1S/C19H26N2O4/c22-14-17-1-3-18(4-2-17)25-15-19(23)21-7-5-16(6-8-21)13-20-9-11-24-12-10-20/h1-4,14,16H,5-13,15H2
• InChI Key： JMVXAUBFLFVZOR-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1CCN(C(COC2C=CC(C=O)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 59.1Ų

Additional information on 4-(2-{4-[(Morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde

Research Brief on 4-(2-{4-[(Morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde (CAS: 2224443-66-5)

In recent years, the compound 4-(2-{4-[(Morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde (CAS: 2224443-66-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique morpholine and piperidine-based scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural complexity of 4-(2-{4-[(Morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde lends itself to diverse pharmacological applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel kinase inhibitors, particularly those targeting the PI3K/AKT/mTOR pathway, which is implicated in cancer progression. Researchers have demonstrated that the morpholine moiety enhances the compound's solubility and bioavailability, while the piperidine ring contributes to its binding affinity for specific enzyme active sites. These features make it a valuable scaffold for drug development.

One of the most notable advancements in the study of this compound is its application in neurodegenerative disease research. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 4-(2-{4-[(Morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde exhibit potent inhibitory effects on tau protein aggregation, a hallmark of Alzheimer's disease. The study utilized in vitro and in vivo models to demonstrate the compound's ability to cross the blood-brain barrier (BBB) and reduce neurofibrillary tangle formation, suggesting its potential as a therapeutic agent for tauopathies.

Further investigations have explored the compound's utility in infectious disease therapeutics. A recent preprint on bioRxiv highlighted its efficacy as a broad-spectrum antiviral agent, particularly against RNA viruses such as SARS-CoV-2 and influenza. The aldehyde functional group in the molecule was found to interact with viral proteases, inhibiting their activity and thereby reducing viral replication. This discovery opens new avenues for the development of antiviral drugs targeting emerging pathogens.

Despite these promising findings, challenges remain in the clinical translation of 4-(2-{4-[(Morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde. Pharmacokinetic studies indicate that while the compound exhibits favorable absorption and distribution profiles, its metabolism in the liver requires further optimization to minimize potential toxicity. Current research efforts are focused on structural modifications to enhance metabolic stability without compromising its biological activity. Collaborative projects between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate the compound's progression to clinical trials.

In conclusion, 4-(2-{4-[(Morpholin-4-yl)methyl]piperidin-1-yl}-2-oxoethoxy)benzaldehyde represents a versatile and pharmacologically active scaffold with applications spanning oncology, neurology, and virology. Continued research into its mechanism of action and structure-activity relationships will be crucial for unlocking its full therapeutic potential. The compound's unique chemical features and demonstrated biological activities position it as a promising candidate for the development of next-generation therapeutics in the chemical biology and medicinal chemistry landscape.